Cas no 1098637-35-4 (3-[(4-bromophenyl)carbamoyl]-2-{[(furan-2-yl)methyl]amino}propanoic acid)

3-[(4-Bromophenyl)carbamoyl]-2-{[(furan-2-yl)methyl]amino}propanoic acid is a specialized organic compound featuring a bromophenyl carbamoyl group and a furan-methylamino substituent on a propanoic acid backbone. This structure imparts unique reactivity, making it valuable in synthetic chemistry and pharmaceutical research. The bromophenyl moiety enhances electrophilic properties, facilitating cross-coupling reactions, while the furan group contributes to heterocyclic versatility. The carboxylic acid functionality allows for further derivatization, enabling applications in peptide mimetics or enzyme inhibition studies. Its well-defined molecular architecture supports precise modifications, making it a useful intermediate for developing bioactive molecules or materials with tailored properties. Suitable for controlled experimental conditions, it requires handling under inert atmospheres due to potential sensitivity.
3-[(4-bromophenyl)carbamoyl]-2-{[(furan-2-yl)methyl]amino}propanoic acid structure
1098637-35-4 structure
Product Name:3-[(4-bromophenyl)carbamoyl]-2-{[(furan-2-yl)methyl]amino}propanoic acid
CAS No:1098637-35-4
MF:C15H15BrN2O4
MW:367.194603204727
CID:5471010
PubChem ID:18581205
Update Time:2025-05-25

3-[(4-bromophenyl)carbamoyl]-2-{[(furan-2-yl)methyl]amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 1098637-35-4
    • 4-(4-bromoanilino)-2-(furan-2-ylmethylamino)-4-oxobutanoic acid
    • 4-((4-bromophenyl)amino)-2-((furan-2-ylmethyl)amino)-4-oxobutanoic acid
    • F2721-0752
    • AKOS005143411
    • 3-[(4-bromophenyl)carbamoyl]-2-{[(furan-2-yl)methyl]amino}propanoic acid
    • Inchi: 1S/C15H15BrN2O4/c16-10-3-5-11(6-4-10)18-14(19)8-13(15(20)21)17-9-12-2-1-7-22-12/h1-7,13,17H,8-9H2,(H,18,19)(H,20,21)
    • InChI Key: VJDHBAJFOXXNKK-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)NC(CC(C(=O)O)NCC1=CC=CO1)=O

Computed Properties

  • Exact Mass: 366.02152g/mol
  • Monoisotopic Mass: 366.02152g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 386
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 91.6Ų

3-[(4-bromophenyl)carbamoyl]-2-{[(furan-2-yl)methyl]amino}propanoic acid Pricemore >>

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3-[(4-bromophenyl)carbamoyl]-2-{[(furan-2-yl)methyl]amino}propanoic acid Related Literature

Additional information on 3-[(4-bromophenyl)carbamoyl]-2-{[(furan-2-yl)methyl]amino}propanoic acid

Comprehensive Overview of 3-[(4-bromophenyl)carbamoyl]-2-{[(furan-2-yl)methyl]amino}propanoic acid (CAS No. 1098637-35-4)

3-[(4-bromophenyl)carbamoyl]-2-{[(furan-2-yl)methyl]amino}propanoic acid (CAS No. 1098637-35-4) is a specialized organic compound that has garnered significant interest in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure featuring a furan-2-ylmethyl group and a 4-bromophenyl moiety, is often explored for its potential applications in drug discovery and development. Researchers are particularly intrigued by its carbamoyl and propanoic acid functional groups, which contribute to its reactivity and binding properties.

In recent years, the demand for customized synthetic intermediates like 3-[(4-bromophenyl)carbamoyl]-2-{[(furan-2-yl)methyl]amino}propanoic acid has surged, driven by advancements in targeted therapy and precision medicine. This compound is frequently discussed in forums and scientific literature alongside keywords such as "small molecule inhibitors", "structure-activity relationship (SAR)", and "bioactive scaffolds". Its relevance to cancer research and enzyme modulation further elevates its profile in the scientific community.

The synthesis of 3-[(4-bromophenyl)carbamoyl]-2-{[(furan-2-yl)methyl]amino}propanoic acid typically involves multi-step organic reactions, including amide coupling and amino acid derivatization. These processes are optimized to achieve high purity and yield, which are critical for downstream applications. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to confirm the compound's identity and assess its quality. The compound's solubility and stability under various conditions are also key parameters studied by researchers.

One of the most searched questions related to this compound is: "What are the potential therapeutic applications of 3-[(4-bromophenyl)carbamoyl]-2-{[(furan-2-yl)methyl]amino}propanoic acid?" Preliminary studies suggest its utility in designing kinase inhibitors and GPCR modulators, though further in vitro and in vivo studies are needed to validate these claims. Additionally, its role in peptide mimetics and prodrug development is an area of active investigation.

From an industrial perspective, 3-[(4-bromophenyl)carbamoyl]-2-{[(furan-2-yl)methyl]amino}propanoic acid is often sourced from specialized chemical suppliers and contract research organizations (CROs). Its pricing and availability are influenced by factors such as raw material costs and synthetic complexity. Researchers are advised to verify the certificates of analysis (CoA) and material safety data sheets (MSDS) when procuring this compound for laboratory use.

In conclusion, 3-[(4-bromophenyl)carbamoyl]-2-{[(furan-2-yl)methyl]amino}propanoic acid (CAS No. 1098637-35-4) represents a promising candidate for future medicinal chemistry and biopharmaceutical innovations. Its structural versatility and potential biological activities make it a subject of ongoing research, particularly in the context of personalized medicine and drug repurposing. As the scientific community continues to explore its properties, this compound may soon find its way into preclinical and clinical studies.

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